Cas no 4437-17-6 (N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)furan-2-carboxamide)

• Product Name: N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)furan-2-carboxamide
• CAS No: 4437-17-6
• MF: C₈H₆N₂O₃S₂
• MW: 242.274838924408
• CID: 5778977
• PubChem ID: 1536908
• Update Time: 2025-06-08

N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z56857519
• N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)furan-2-carboxamide
• AKOS001052664
• N-(4-oxo-2-thioxothiazolidin-3-yl)furan-2-carboxamide
• 4437-17-6
• Oprea1_042758
• F0745-0323
• 2-Furancarboxamide, N-(4-oxo-2-thioxo-3-thiazolidinyl)-

• Inchi： 1S/C8H6N2O3S2/c11-6-4-15-8(14)10(6)9-7(12)5-2-1-3-13-5/h1-3H,4H2,(H,9,12)
• InChI Key： FAZQPRHCOZFTKN-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)NC(C1=CC=CO1)=O)=S

Computed Properties

• Exact Mass: 241.98198440g/mol
• Monoisotopic Mass: 241.98198440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 120Ų

Additional information on N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)furan-2-carboxamide

Comprehensive Overview of N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)furan-2-carboxamide (CAS No. 4437-17-6)

N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)furan-2-carboxamide, identified by its CAS No. 4437-17-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thiazolidinone derivatives, which are renowned for their diverse biological activities. The unique structural features of this molecule, including the furan-2-carboxamide moiety and the thiazolidinone core, contribute to its potential applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in thiazolidinone-based compounds due to their promising pharmacological properties. Researchers have explored their roles as antimicrobial agents, anti-inflammatory compounds, and even as potential candidates for cancer therapy. The presence of the sulfanylidene group in N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)furan-2-carboxamide enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

One of the most frequently searched questions related to this compound is: "What are the biological activities of N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)furan-2-carboxamide?" Preliminary studies suggest that this compound exhibits notable antioxidant properties, which could be leveraged in the development of therapies for oxidative stress-related conditions. Additionally, its furan ring contributes to its potential as a bioactive scaffold, a topic that has been widely discussed in recent scientific literature.

Another hot topic in the context of CAS No. 4437-17-6 is its synthetic accessibility. Chemists are particularly interested in optimizing the synthesis of this compound to improve yield and purity. The thiazolidinone ring formation is a critical step, often achieved through cyclization reactions involving carboxamide derivatives. This process has been a subject of numerous research papers, reflecting its importance in medicinal chemistry.

The structure-activity relationship (SAR) of N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)furan-2-carboxamide is another area of intense investigation. Scientists are exploring how modifications to the furan or thiazolidinone components can enhance its efficacy or selectivity for specific biological targets. Such studies are crucial for the rational design of new drugs, especially in the era of precision medicine.

From an industrial perspective, the demand for high-purity 4437-17-6 has been on the rise, driven by its applications in pharmaceutical intermediates and research chemicals. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet this demand while adhering to stringent quality standards. This trend aligns with the broader shift toward sustainable chemistry and green synthesis practices.

In conclusion, N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)furan-2-carboxamide (CAS No. 4437-17-6) represents a fascinating area of research with significant potential across multiple disciplines. Its unique chemical structure, combined with its bioactive properties, makes it a compound of great interest for future studies. As scientific advancements continue, we can expect to uncover even more applications for this versatile molecule.